Cas no 2197487-09-3 (2-{[1-(quinoxalin-2-yl)piperidin-4-yl]methoxy}pyridine-3-carbonitrile)

• Product Name: 2-{[1-(quinoxalin-2-yl)piperidin-4-yl]methoxy}pyridine-3-carbonitrile
• CAS No: 2197487-09-3
• MF: C₂₀H₁₉N₅O
• MW: 345.397763490677
• CID: 5466387
• Update Time: 2025-06-24

2-{[1-(quinoxalin-2-yl)piperidin-4-yl]methoxy}pyridine-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[[1-(2-Quinoxalinyl)-4-piperidinyl]methoxy]-3-pyridinecarbonitrile
• 2-{[1-(quinoxalin-2-yl)piperidin-4-yl]methoxy}pyridine-3-carbonitrile

• Inchi： 1S/C20H19N5O/c21-12-16-4-3-9-22-20(16)26-14-15-7-10-25(11-8-15)19-13-23-17-5-1-2-6-18(17)24-19/h1-6,9,13,15H,7-8,10-11,14H2
• InChI Key： JJXZBJRSAFNTHP-UHFFFAOYSA-N
• SMILES： C1(OCC2CCN(C3C=NC4C(N=3)=CC=CC=4)CC2)=NC=CC=C1C#N

Additional information on 2-{[1-(quinoxalin-2-yl)piperidin-4-yl]methoxy}pyridine-3-carbonitrile

Professional Introduction to Compound with CAS No. 2197487-09-3 and Product Name: 2-{[1-(quinoxalin-2-yl)piperidin-4-yl)methoxy}pyridine-3-carbonitrile

The compound with the CAS number 2197487-09-3 and the product name 2-{[1-(quinoxalin-2-yl)piperidin-4-yl)methoxy}pyridine-3-carbonitrile represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its intricate molecular structure, has garnered attention due to its potential applications in drug discovery and development. The presence of multiple heterocyclic rings, including quinoxaline and piperidine, along with functional groups such as methoxy and cyano, makes it a versatile scaffold for medicinal chemists.

In recent years, the exploration of hybrid molecules that combine different pharmacophoric elements has become a cornerstone in the design of novel therapeutic agents. The compound in question exemplifies this trend by integrating quinoxalin-2-yl and piperidin-4-yl moieties, which are known for their ability to modulate biological pathways. Specifically, the quinoxaline ring is a well-documented scaffold in medicinal chemistry, often associated with antimicrobial, anticancer, and anti-inflammatory properties. Meanwhile, the piperidine moiety is frequently employed to enhance solubility and bioavailability of drug candidates.

The introduction of the methoxy group at the 1-position of the piperidine ring further enhances the compound's pharmacological profile. Methoxy-substituted piperidines have been extensively studied for their role in modulating neurotransmitter systems, particularly in the context of central nervous system (CNS) disorders. Additionally, the cyano group at the 3-position of the pyridine ring adds another layer of functionality, which can influence metabolic stability and binding interactions with biological targets. This combination of structural features makes the compound a promising candidate for further investigation.

Recent studies have highlighted the importance of rational drug design in accelerating the discovery of novel therapeutics. The compound under discussion aligns with this philosophy by leveraging known pharmacophores to create a new molecular entity with potential therapeutic benefits. For instance, research has demonstrated that molecules containing both quinoxaline and piperidine motifs can exhibit dual-targeting capabilities, simultaneously interacting with multiple disease-related pathways. This approach has shown promise in overcoming resistance mechanisms and improving treatment outcomes.

Moreover, computational modeling and virtual screening have played a pivotal role in optimizing such compounds for efficacy and safety. The structural features of this compound, including its rigid heterocyclic framework and diverse functional groups, make it an ideal candidate for computational studies. By utilizing advanced algorithms, researchers can predict binding affinities, metabolic stability, and potential side effects before conducting expensive experimental assays. This high-throughput approach has significantly reduced the time required to identify promising drug candidates.

In clinical settings, the development of next-generation therapeutics often relies on compounds that exhibit improved pharmacokinetic properties compared to their predecessors. The presence of both lipophilic and hydrophilic moieties in this compound suggests that it may possess favorable pharmacokinetic profiles, including enhanced oral bioavailability and reduced toxicity. These attributes are critical for ensuring patient compliance and maximizing therapeutic efficacy.

Furthermore, the compound's potential applications extend beyond traditional small-molecule drugs. Its unique structure makes it a suitable candidate for exploring novel drug delivery systems, such as prodrugs or nanoparticles. By incorporating this compound into advanced delivery platforms, researchers can potentially enhance its distribution within biological tissues and improve its therapeutic impact.

As our understanding of disease mechanisms continues to evolve, so does our ability to design targeted therapies. The compound described here represents a convergence of cutting-edge chemical synthesis techniques and sophisticated biological insights. Its molecular architecture is tailored to interact with specific enzymes or receptors involved in pathological processes, offering a precise mode of action.

The integration of interdisciplinary approaches has been instrumental in advancing pharmaceutical research. Collaboration between chemists, biologists, and clinicians has led to innovative strategies for drug development. The compound with CAS No. 2197487-09-3 is a testament to this collaborative spirit, embodying the principles of multidisciplinary innovation that drive progress in modern medicine.

In conclusion, the product name 2-{[1-(quinoxalin-2-yl)piperidin-4-yl)methoxy}pyridine-3-carbonitrile represents a significant contribution to pharmaceutical chemistry. Its complex structure and multifaceted functional groups position it as a promising candidate for further exploration in drug discovery. By leveraging state-of-the-art computational tools and interdisciplinary collaboration, researchers can harness its potential to develop novel therapeutics that address unmet medical needs.